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Compound of Interest

Compound Name: 4-Hydroxy biphenyl-d5

Cat. No.: B12398755

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Hydroxybiphenyl-d5. The following procedures are based on established laboratory safety
protocols for hazardous chemical waste.

Disclaimer: The quantitative data and safety information provided below are primarily for the
non-deuterated analogue, 4-Hydroxybiphenyl (CAS 92-69-3), as specific data for the
deuterated compound is not readily available. The disposal procedures outlined are based on
general guidelines for laboratory hazardous waste. It is crucial to consult your institution's
Environmental Health & Safety (EHS) department for specific protocols and regulatory
requirements.

Key Chemical and Physical Properties

The following table summarizes the key properties of 4-Hydroxybiphenyl, the non-deuterated
analogue of 4-Hydroxybiphenyl-d5.
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Property Value

Chemical Formula C12H100[1][2][3]1[4]

Molecular Weight 170.21 g/mol [2]

Appearance White to light yellow crystalline solid[1]

Melting Point 164-166 °C

Solubility Limited s?lubility in water; soluble in organic
solvents like ethanol and ether.[1]

CAS Number 92-69-3[2][3][4]

Immediate Safety and Handling Precautions

Before handling 4-Hydroxybiphenyl-d5, ensure you are familiar with the following safety
precautions. This compound is considered a hazardous substance.

Personal Protective Equipment (PPE):

» Gloves: Wear compatible chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles or a face shield.

o Clothing: Wear a lab coat and appropriate protective clothing to prevent skin exposure.

Handling:

Avoid creating dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.
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Step-by-Step Disposal Procedure

The disposal of 4-Hydroxybiphenyl-d5 must be handled as hazardous chemical waste. Do not
dispose of this chemical down the drain or in regular trash.

1. Waste Ildentification and Segregation:

o Labeling: Clearly label the waste container as "Hazardous Waste: 4-Hydroxybiphenyl-d5".
Include the chemical formula and indicate that it is a deuterated compound.

o Segregation: Keep this waste stream separate from other chemical wastes, especially strong
oxidizing agents.

2. Waste Collection and Storage:

o Container: Use a designated, leak-proof, and chemically compatible container with a secure
lid.

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA.[5]
[6] This area should be away from general lab traffic and incompatible materials.

o Container Integrity: Ensure the container is kept closed except when adding waste.[5][6]
3. Arranging for Disposal:

o Contact EHS: When the waste container is full or needs to be removed, contact your
institution's Environmental Health & Safety (EHS) department to arrange for a pickup.[7]

o Documentation: Complete any required hazardous waste disposal forms provided by your
EHS department.[6]

4. Spill Management:
 In case of a spill, evacuate the area if necessary.
o Wear appropriate PPE.

» Contain the spill using an absorbent material suitable for chemical spills.
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o Collect the spilled material and absorbent into a designated hazardous waste container.
e Clean the spill area thoroughly.

e Report the spill to your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-Hydroxybiphenyl-d5.
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Disposal Workflow for 4-Hydroxybiphenyl-d5
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Caption: Disposal Workflow for 4-Hydroxybiphenyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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